N-(1-(5-ethyl-4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl)-2-(methylthio)benzamide

• IUPAC Name: N-[2-(5-ethyl-4-methyl-6-oxo-1H-pyrimidin-2-yl)-5-methylpyrazol-3-yl]-2-methylsulfanylbenzamide
• InChI: InChI=1S/C19H21N5O2S/c1-5-13-12(3)20-19(22-17(13)25)24-16(10-11(2)23-24)21-18(26)14-8-6-7-9-15(14)27-4/h6-10H,5H2,1-4H3,(H,21,26)(H,20,22,25)
• InChI Key: KJHIZYQJIJRUCX-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(N=C(NC1=O)N2C(=CC(=N2)C)NC(=O)C3=CC=CC=C3SC)C
• Molecular Formula: C19H21N5O2S
• DSSTOX Substance ID: DTXSID801347958
• Molecular Weight: 383.5 g/mol
• CAS RN: 1003799-04-9

Description

N-(1-(5-ethyl-4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl)-2-(methylthio)benzamide is a useful research compound. Its molecular formula is C19H21N5O2S and its molecular weight is 383.47. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Characterization

Researchers have developed various methods for synthesizing pyrazole and pyrimidine derivatives, including the subject compound, showcasing its potential in medicinal chemistry. For instance, a study described a new route to synthesize benzamide-based 5-aminopyrazoles and their fused heterocycles, which exhibited remarkable anti-avian influenza virus activity (Hebishy et al., 2020). Another work focused on the synthesis of pyrazolopyrimidine derivatives as anticancer and anti-5-lipoxygenase agents, highlighting the diverse biological activities these compounds can exhibit (Rahmouni et al., 2016).

Biological Activities

The compound and its derivatives have been studied for various biological activities. One research found that certain synthesized pyrazolopyrimidine derivatives displayed significant anticancer and anti-inflammatory activities (Abu‐Hashem et al., 2020). Another study synthesized novel pyrazolopyrimidin-4-one derivatives to test for herbicidal activity, indicating the compound's potential in agricultural applications (Luo et al., 2019).

Antimicrobial and Antiviral Applications

Compounds synthesized from pyrazole and pyrimidine derivatives have shown promising antimicrobial and antiviral properties. For example, some derivatives exhibited pronounced antimicrobial activity, suggesting their potential as antimicrobial agents (Bhuiyan et al., 2006). Another study revealed that benzamide-based 5-aminopyrazoles and their derivatives possessed significant antiviral activities against bird flu influenza (H5N1) (Hebishy et al., 2020).

Mechanism of Action

Target of Action

The primary target of SCHEMBL20673019, also known as MMV676477, is protozoan tubulin . Tubulin is a globular protein and is the main component of microtubules, which are a part of the cell’s cytoskeleton. Protozoan tubulin plays a crucial role during parasite proliferation, growth, and transmission .

Mode of Action

MMV676477 interacts with its target by selectively stabilizing protozoan microtubules . This stabilization inhibits the replication of kinetoplastid parasites, such as Leishmania amazonensis and Trypanosoma brucei, and the apicomplexan parasite Plasmodium falciparum . It also inhibits the intracellular growth of the human apicomplexan pathogen Toxoplasma gondii .

Biochemical Pathways

The stabilization of protozoan microtubules by MMV676477 affects the normal functioning of the parasites. Microtubules play a crucial role in cell division, and their stabilization prevents the parasites from proliferating. This leads to a decrease in the number of parasites, thus alleviating the infection .

Result of Action

The result of MMV676477’s action is the inhibition of parasite replication. By stabilizing protozoan microtubules, MMV676477 prevents the parasites from proliferating, thus reducing the number of parasites and alleviating the infection .